Cas no 139032-48-7 (1H-Tetrazole, 5-[(2-ethoxy-5-ethyl-4-methoxyphenyl)methyl]-)

• Product Name: 1H-Tetrazole, 5-[(2-ethoxy-5-ethyl-4-methoxyphenyl)methyl]-
• CAS No: 139032-48-7
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 1259509
• Update Time: 2024-08-04

1H-Tetrazole, 5-[(2-ethoxy-5-ethyl-4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-[(2-ethoxy-5-ethyl-4-methoxyphenyl)methyl]-
• 2H-Tetrazole, 5-[(2-ethoxy-5-ethyl-4-methoxyphenyl)methyl]-

• Inchi： 1S/C13H18N4O2/c1-4-9-6-10(7-13-14-16-17-15-13)12(19-5-2)8-11(9)18-3/h6,8H,4-5,7H2,1-3H3,(H,14,15,16,17)
• InChI Key： GXOOLMOHXOHZTC-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC(CC)=C(OC)C=C2OCC)N=NN1

Computed Properties

• Exact Mass: 262.14314

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 439.1±55.0 °C(Predicted)
• PSA: 72.92
• pka: 4.70±0.10(Predicted)